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Compound of Interest

Compound Name: Gold tribromide

Cat. No.: B127331 Get Quote

Technical Support Center: Gold Tribromide
(AuBr₃)
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe and effective handling and storage of moisture-sensitive gold
tribromide.

Frequently Asked Questions (FAQs)
Q1: What is gold tribromide and what are its key properties?

Gold tribromide (AuBr₃) is a gold coordination entity that exists as a dark-red to black

crystalline solid.[1] In its solid state, it forms a dimer, Au₂Br₆.[1] It is a key catalyst in various

organic reactions and a precursor for the synthesis of other gold compounds.[2][3][4] Key

properties are summarized in the table below.

Q2: Why is gold tribromide considered moisture-sensitive?

Gold tribromide is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5]

[6] This reactivity with water can lead to hydrolysis, where the compound reacts with water and

decomposes.[2] This degradation can affect its chemical properties and performance in

experiments.[5]

Q3: What are the visual signs of gold tribromide decomposition due to moisture?
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Anhydrous gold tribromide is typically a dark brown or black solid.[2] Upon exposure to

moisture, it may change in appearance, potentially becoming gummy, clumpy, or forming a

paste-like substance.[6] A color change to a more orange or brown powder could also indicate

hydration.[2]

Q4: Is gold tribromide sensitive to other environmental factors?

Yes, in addition to moisture, gold tribromide is also light-sensitive. Exposure to light can cause

decomposition, resulting in the formation of free gold.

Q5: What are the primary safety hazards associated with gold tribromide?

Gold tribromide is corrosive and can cause severe skin burns and eye damage.[1][3] It is

crucial to handle it with appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.[5] Handling should be performed in a well-ventilated area or

under a fume hood to avoid inhalation of any dust or potential decomposition products like

bromine vapors.[2]
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Issue Possible Cause Recommended Action

Color change of solid (e.g.,

from dark red/black to

brownish-yellow)

Moisture absorption/Hydration

- Immediately transfer the

compound to a dry, inert

atmosphere (glove box or

desiccator).- For future use,

handle exclusively under inert

conditions.- If the extent of

hydration is unknown, consider

repurification or using a fresh

batch for sensitive reactions.

Inconsistent or poor results in

catalytic reactions

Decomposition of gold

tribromide due to improper

storage or handling

- Verify the integrity of your

storage container and the

dryness of your solvents and

reagents.- Use a fresh,

unopened container of gold

tribromide for comparison.-

Ensure all glassware is

rigorously dried before use.

Difficulty in weighing and

transferring the solid

The compound has become

sticky or clumpy due to

moisture exposure.[6]

- Handle the compound in a

glove box with a low-humidity

atmosphere.- Use glossy or

anti-static weighing paper to

minimize sticking.[7]- For

quantitative transfer, weigh the

compound in a vial, add the

reaction solvent to the vial to

dissolve it, and then transfer

the solution.

Formation of a precipitate in

solution

The solvent may not be

sufficiently dry, or the

compound has decomposed.

- Ensure solvents are

anhydrous.- Prepare solutions

under an inert atmosphere.- If

a precipitate forms, it may be

necessary to filter the solution

under inert conditions before

use.
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Quantitative Data Summary
Parameter Value Source(s)

Molecular Formula AuBr₃ [1][3]

Molecular Weight 436.68 g/mol [3]

Appearance

Dark-red to black crystalline

solid; can also appear as

orange to brown powder

[1][2]

Melting Point 97.5 °C (decomposes) [1]

Solubility

Slightly soluble in water and

ethanol. Soluble in some

organic solvents.

[2]

Recommended Storage

Temperature
15°C to 25°C [8]

Recommended Storage

Humidity
Below 40% Relative Humidity [8]

Experimental Protocols
Protocol 1: Weighing and Transferring Gold Tribromide
in a Glove Box
Objective: To accurately weigh and transfer moisture-sensitive gold tribromide while

preventing exposure to atmospheric moisture.

Materials:

Gold tribromide in its original container

Spatula

Weighing boat or glossy weighing paper[7]

Reaction flask with a septum or other sealable cap
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Analytical balance (located inside the glove box)

Glove box with an inert atmosphere (e.g., nitrogen or argon) and low oxygen and moisture

levels (<1 ppm)[9]

Procedure:

Glove Box Preparation: Ensure the glove box has a stable inert atmosphere with oxygen and

moisture levels below 1 ppm.[9]

Material Transfer into Glove Box: Introduce the sealed container of gold tribromide, spatula,

weighing boat, and reaction flask into the glove box antechamber. Cycle the antechamber

with vacuum and inert gas at least three times to remove atmospheric contaminants.[10]

Equilibration: Allow all items to equilibrate to the glove box atmosphere for at least 30

minutes.

Weighing:

Place the weighing boat on the analytical balance and tare it.

Carefully open the gold tribromide container.

Using a clean, dry spatula, transfer the desired amount of gold tribromide to the weighing

boat.

Record the mass.

Securely close the gold tribromide container.

Transfer to Reaction Flask:

Carefully add the weighed gold tribromide to the reaction flask.

If any residue remains on the weighing boat, it can be rinsed into the flask with the

reaction solvent.

Sealing: Seal the reaction flask before removing it from the glove box.
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Cleanup: Clean the spatula and any spills within the glove box. Remove all waste through

the antechamber.

Protocol 2: Handling Gold Tribromide using a Schlenk
Line
Objective: To handle gold tribromide in an inert atmosphere when a glove box is not available.

Materials:

Gold tribromide in a sealable container (e.g., a vial with a septum-lined cap)

Schlenk line with a dual vacuum/inert gas manifold

Schlenk flask

Spatula

Source of dry, inert gas (nitrogen or argon)

Vacuum pump

Procedure:

Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., 120°C

overnight) and cooled under a stream of inert gas.[11]

Assembling the Apparatus: Assemble the Schlenk flask and attach it to the Schlenk line.

Creating an Inert Atmosphere: Evacuate the Schlenk flask using the vacuum manifold and

then backfill with inert gas. Repeat this cycle at least three times to ensure all air and

moisture are removed.[12]

Weighing and Transfer:

Weigh the gold tribromide in a sealed vial.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b127331?utm_src=pdf-body
https://www.benchchem.com/product/b127331?utm_src=pdf-body
https://www.benchchem.com/product/b127331?utm_src=pdf-body
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://schlenklinesurvivalguide.com/wp-content/uploads/2024/11/an-illustrated-guide-to-schlenk-line-techniques-1.pdf
https://www.benchchem.com/product/b127331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Under a positive flow of inert gas from the Schlenk line, quickly remove the stopper from

the Schlenk flask and add the gold tribromide.

Alternatively, for more sensitive applications, a solids addition tube can be used. The tube

is loaded with gold tribromide in a glove bag or under a stream of inert gas and then

attached to the Schlenk flask.[12]

Re-weighing for Accuracy: Re-weigh the empty vial to determine the exact amount of gold
tribromide transferred.

Reaction Setup: Introduce solvents and other reagents to the Schlenk flask via syringe or

cannula under a positive pressure of inert gas.

Visualizations

Preparation Glove Box Procedure

Schlenk Line Procedure
Start: Need to handle AuBr3

Use Glove Box
Preferred Method

Use Schlenk Line

Alternative

Transfer materials via antechamber

Assemble and purge glassware

Weigh AuBr3 inside box Transfer to reaction vessel Seal vessel

Proceed with Experiment

Transfer AuBr3 under positive N2 flow Reweigh container for accuracy Add solvent via syringe/cannula

Click to download full resolution via product page

Caption: Workflow for handling moisture-sensitive gold tribromide.
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Observation:
AuBr3 is not dark red/black

Was the container sealed properly?

Was it handled in a dry atmosphere?

Yes

Likely Cause:
Moisture ingress during storage

No

Likely Cause:
Moisture exposure during handling

No

Proceed with caution

Yes, color may be from manufacturer

Action:
Move to inert atmosphere (glove box/desiccator)

Action:
Re-evaluate handling procedures (use glove box or Schlenk line)

For Critical Experiments:
Use a fresh, unopened batch of AuBr3

Click to download full resolution via product page

Caption: Troubleshooting guide for color change in gold tribromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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